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Compound of Interest

Compound Name: Floxacrine

Cat. No.: B1672850

Disclaimer: As of late 2025, detailed experimental spectroscopic data for Floxacrine is not
readily available in the public scientific literature. This guide provides the confirmed chemical
structure of Floxacrine and outlines the standard methodologies and expected spectroscopic
characteristics based on its structure and the analysis of related acridinedione compounds. The
guantitative data presented herein is predictive and intended for illustrative purposes.

Introduction to Floxacrine

Floxacrine is a chemical compound with the molecular formula C20H13CIF3NOs.[1] Its
systematic IUPAC name is 7-chloro-10-hydroxy-3-[4-(trifluoromethyl)phenyl]-3,4-dihydro-2H-
acridine-1,9-dione.[1] The structure of Floxacrine is characterized by a tricyclic acridinedione
core, substituted with a chloro group, a hydroxy group, and a trifluoromethylphenyl group. This
complex structure with multiple functional groups gives rise to distinct spectroscopic signatures
that are crucial for its identification and characterization.

This technical guide details the standard spectroscopic protocols for the analysis of
Floxacrine, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy.

Chemical Structure of Floxacrine

The chemical structure of Floxacrine is fundamental to interpreting its spectroscopic data.
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Data Interpretation

Correlate NMR shifts Analyze electronic Identify functional Determine molecular weight
to molecular structure transitions groups and fragmentation pattern
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672850#spectroscopic-analysis-of-floxacrine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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